Cas no 62294-82-0 (4-(3-Quinolinylmethyl)aminobenzenesulfonamide)

• Product Name: 4-(3-Quinolinylmethyl)aminobenzenesulfonamide
• CAS No: 62294-82-0
• MF: C₁₆H₁₅N₃O₂S
• MW: 313.374202013016
• CID: 956446
• PubChem ID: 182334
• Update Time: 2025-11-01

4-(3-Quinolinylmethyl)aminobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(quinolin-3-ylmethylamino)benzenesulfonamide
• NCI299209; NSC299209; CCG-37068; 4-(quinolin-3-ylmethyl-amino)-benzenesulfonamide; 3-< N-(4'-Amidosulfonylphenyl)aminomethyl> quinoline; NCIStruc1_001844; AC1L4ARH; MLS003115732; NCGC00014668; NCIStruc2_001479;
• NCIStruc1_001844
• 4-[(3-Quinolinylmethyl)amino]benzenesulfonamide
• NCI60_002509
• NCGC00097771-01
• 62294-82-0
• NCGC00014668
• MLS003115732
• SMR001831303
• DTXSID30211349
• NSC 299209
• NCGC00014668-02
• CHEMBL1742112
• NSC299209
• NCI299209
• NSC-299209
• DS-014425
• 4-((3-quinolinylmethyl)amino)benzenesulfonamide
• NCIStruc2_001479
• 4-[(3-Quinolinylmethyl)amino]benzenesulfonamide; NSC 299209
• 3-(N-(4-Amidosulfonylphenyl)aminomethyl)quinoline
• CCG-37068
• 4-(3-Quinolinylmethyl)aminobenzenesulfonamide

• Inchi： 1S/C16H15N3O2S/c17-22(20,21)15-7-5-14(6-8-15)18-10-12-9-13-3-1-2-4-16(13)19-11-12/h1-9,11,18H,10H2,(H2,17,20,21)
• InChI Key： QOKXTFFZAZKIAD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NCC1=CN=C2C=CC=CC2=C1)(N)(=O)=O

Computed Properties

• Exact Mass: 313.08865
• Monoisotopic Mass: 313.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• PSA: 85.08

Additional information on 4-(3-Quinolinylmethyl)aminobenzenesulfonamide

4-(3-Quinolinylmethyl)aminobenzenesulfonamide: A Promising Scaffold in Medicinal Chemistry

4-(3-Quinolinylmethyl)aminobenzenesulfonamide, with the chemical identifier CAS No. 62294-82-0, represents a novel class of small molecule compounds that have garnered significant attention in the field of pharmacological research. This compound, characterized by its unique structural framework combining quinoline and benzenesulfonamide moieties, has demonstrated potential as a therapeutic agent for multiple disease targets. Recent advancements in drug discovery and targeted therapy have further highlighted its relevance in the development of novel therapeutics.

The 4-(3-Quinolinylmethyl)aminobenzenesulfonamide scaffold is particularly notable for its ability to modulate signal transduction pathways associated with inflammatory diseases and oncological conditions. Studies published in 2023 have shown that this compound exhibits selective inhibition of key enzymes such as Janus kinase (JAK) and NF-κB, which are central to the pathogenesis of chronic inflammation and autoimmune disorders. These findings align with the broader trend in precision medicine, where the focus is on developing drugs that target specific molecular mechanisms rather than broad physiological processes.

Recent preclinical studies have also explored the antitumor potential of 4-(3-Quinolinylmethyl)aminobenzenesulfonamide. In a 2023 publication in Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the growth of breast cancer cell lines by disrupting the PI3K/AKT/mTOR signaling pathway. This pathway is a well-established target in oncology, and the ability of 4-(3-Quinolinylmethyl)aminobenzenesulfonamide to modulate it suggests its potential as a chemotherapeutic agent or targeted therapy in solid tumors.

One of the key advantages of 4-(3-Quinolinylmethyl)aminobenzenesulfonamide is its structural versatility, which allows for the incorporation of various functional groups to enhance its pharmacokinetic properties. For instance, modifications to the benzenesulfonamide moiety have been shown to improve the solubility and bioavailability of the compound, making it more suitable for oral administration. This is a critical factor in the development of drug candidates for chronic diseases that require long-term treatment.

In addition to its anti-inflammatory and anti-cancer activities, 4-(3-Quinolinylmethyl)aminobenzenesulfonamide has also been investigated for its potential in the treatment of neurodegenerative disorders. A 2023 study published in Neuropharmacology reported that this compound reduces neuroinflammation in animal models of Alzheimer's disease by inhibiting the activation of microglial cells. These findings are particularly significant given the growing prevalence of neurodegenerative diseases and the limited therapeutic options available for such conditions.

The synthetic accessibility of 4-(3-Quinolinylmethyl)aminobenzenesulfonamide also makes it an attractive candidate for drug development. Several solid-phase synthesis methods have been developed to efficiently produce this compound, which is essential for large-scale clinical trials. The ability to scale up production is a critical factor in the transition from preclinical research to market-ready therapeutics.

Despite its promising profile, 4-(3-Quinolinylmethyl)aminobenzenesulfonamide faces challenges in drug development, including the need to optimize its selectivity and toxicity profile. Ongoing research is focused on identifying structure-activity relationships (SAR) to improve its therapeutic index. For example, a 2023 study in Drug Discovery Today highlighted the importance of modifying the quinoline ring to enhance target specificity and reduce off-target effects.

Moreover, the 4-(3-Quinolinylmethyl)aminobenzenes,ulfonamide scaffold has been explored as a platform for drug conjugation and nanomedicine. By attaching targeting ligands or nanoparticles to this compound, researchers aim to improve its delivery efficiency and cellular uptake. These strategies are part of the broader nanomedicine movement, which seeks to enhance the efficacy and safety of therapeutic agents.

In conclusion, 4-(3-Quinolinylmethyl)aminobenzenesulfonamide represents a promising scaffold in the field of medicinal chemistry. Its potential applications in inflammatory diseases, oncology, and neurodegenerative disorders highlight its significance as a drug candidate. As research in targeted therapy and precision medicine continues to advance, the role of 4-(3-Quinolinylmethyl)aminobenzenesulfonamide in the development of novel therapeutics is likely to grow.